Cas no 5432-74-6 (2,3-Dimethylquinoxaline 1,4-dioxide)

• Product Name: 2,3-Dimethylquinoxaline 1,4-dioxide
• CAS No: 5432-74-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 373323
• PubChem ID: 72659
• Update Time: 2025-04-19

2,3-Dimethylquinoxaline 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylquinoxaline 1,4-dioxide
• 2,3-dimethyl-4-oxidoquinoxalin-1-ium 1-oxide
• Quinoxaline,2,3-dimethyl-, 1,4-dioxide
• 2,3-Dimethylquinoxaline di-N-oxide
• 2,3-Dimethylquinoxaline dioxide
• 2,3-Dimethylquinoxaline N,N'-dioxide
• E-130
• NSC 21658
• SCHEMBL10574232
• NSC-47511
• 2,3-dimethyl-1,4-dioxido-quinoxaline-1,4-diium
• CHEMBL4104772
• NSC 47511
• BRN 0159641
• AB01334721-02
• NSC47511
• NCGC00342228-01
• Quinoxaline, 2,3-dimethyl-, 1,4-dioxide
• DTXSID30202691
• 5432-74-6
• AKOS003348560
• UUM9SV83L2
• NSC-21658
• NSC21658
• 4-23-00-01277 (Beilstein Handbook Reference)

• Inchi： 1S/C10H10N2O2/c1-7-8(2)12(14)10-6-4-3-5-9(10)11(7)13/h3-6H,1-2H3
• InChI Key： SRDQSYZOPRMHHM-UHFFFAOYSA-N
• SMILES： O=[N+]1C(C)=C(C)N(C2C=CC=CC1=2)[O-]

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Density: 1.2167 (rough estimate)
• Boiling Point: 325.7°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 46.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines